Cas no 623122-58-7 ((2Z)-2-(2-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)

• Product Name: (2Z)-2-(2-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
• CAS No: 623122-58-7
• MF: C₁₆H₁₁ClO₅S
• MW: 350.773542642593
• CID: 5417726
• Update Time: 2025-10-28

(2Z)-2-(2-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-chlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate
• (2Z)-2-(2-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• Inchi： 1S/C16H11ClO5S/c1-23(19,20)22-11-6-7-12-14(9-11)21-15(16(12)18)8-10-4-2-3-5-13(10)17/h2-9H,1H3
• InChI Key： VYCNGHZEGZJBNQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Introduction to (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl Methanesulfonate (CAS No. 623122-58-7)

(2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS No. 623122-58-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is notable for its benzofuran core and the presence of a chlorophenyl group and a methanesulfonate moiety. The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The chlorophenyl group adds additional complexity and potential for interaction with specific receptors or enzymes. The methanesulfonate functional group, on the other hand, can influence the compound's solubility and pharmacokinetic properties.

Recent studies have focused on the synthesis of (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate. One notable method involves the condensation of 6-methanesulfonylbenzofuran with 2-chlorobenzaldehyde under mild conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to enhance the efficiency and sustainability of the process, such as using environmentally friendly catalysts and solvents.

The biological activities of (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate have been extensively investigated. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is in cancer therapy. Research has demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

In addition to its therapeutic potential, (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate has also been studied for its neuroprotective properties. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These results highlight its potential as a neuroprotective agent in the treatment of these debilitating conditions.

The pharmacokinetic properties of (2Z)-2-(2-Chlorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate have also been evaluated. Studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for its development as an orally administered therapeutic agent. Furthermore, efforts are ongoing to optimize its pharmacokinetic profile through prodrug strategies and formulation techniques.

Clinical trials are currently underway to assess the safety and efficacy of (2Z)-2-(2-Chlorophenyl)methylidene-3-o xo - 3 - dihydro - 1 - benzofuran - 6 - yl methanesulfonate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various disease indications.

In conclusion, (2Z)-2-(2-Chlorophenyl)methylidene - 3 - oxo - 3 - dihydro - 1 - benzofuran - 6 - yl methanesulfonate (CAS No. 62317) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new aspects of its properties and mechanisms of action, this compound holds great promise for advancing therapeutic options in various medical fields.